Cas no 1518378-06-7 (5-amino-3-bromo-1-(thiophen-3-yl)methyl-1,2-dihydropyridin-2-one)
5-amino-3-bromo-1-(thiophen-3-yl)methyl-1,2-dihydropyridin-2-one Chemical and Physical Properties
Names and Identifiers
-
- 5-amino-3-bromo-1-(thiophen-3-yl)methyl-1,2-dihydropyridin-2-one
- AKOS019065921
- 5-amino-3-bromo-1-[(thiophen-3-yl)methyl]-1,2-dihydropyridin-2-one
- 1518378-06-7
- EN300-1107861
-
- Inchi: 1S/C10H9BrN2OS/c11-9-3-8(12)5-13(10(9)14)4-7-1-2-15-6-7/h1-3,5-6H,4,12H2
- InChI Key: MWSVYRNRPMDANC-UHFFFAOYSA-N
- SMILES: BrC1=CC(=CN(C1=O)CC1=CSC=C1)N
Computed Properties
- Exact Mass: 283.96190g/mol
- Monoisotopic Mass: 283.96190g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 340
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 74.6Ų
5-amino-3-bromo-1-(thiophen-3-yl)methyl-1,2-dihydropyridin-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1107861-0.05g |
5-amino-3-bromo-1-[(thiophen-3-yl)methyl]-1,2-dihydropyridin-2-one |
1518378-06-7 | 95% | 0.05g |
$707.0 | 2023-10-27 | |
| Enamine | EN300-1107861-0.1g |
5-amino-3-bromo-1-[(thiophen-3-yl)methyl]-1,2-dihydropyridin-2-one |
1518378-06-7 | 95% | 0.1g |
$741.0 | 2023-10-27 | |
| Enamine | EN300-1107861-0.25g |
5-amino-3-bromo-1-[(thiophen-3-yl)methyl]-1,2-dihydropyridin-2-one |
1518378-06-7 | 95% | 0.25g |
$774.0 | 2023-10-27 | |
| Enamine | EN300-1107861-0.5g |
5-amino-3-bromo-1-[(thiophen-3-yl)methyl]-1,2-dihydropyridin-2-one |
1518378-06-7 | 95% | 0.5g |
$809.0 | 2023-10-27 | |
| Enamine | EN300-1107861-1.0g |
5-amino-3-bromo-1-[(thiophen-3-yl)methyl]-1,2-dihydropyridin-2-one |
1518378-06-7 | 1g |
$1100.0 | 2023-05-23 | ||
| Enamine | EN300-1107861-2.5g |
5-amino-3-bromo-1-[(thiophen-3-yl)methyl]-1,2-dihydropyridin-2-one |
1518378-06-7 | 95% | 2.5g |
$1650.0 | 2023-10-27 | |
| Enamine | EN300-1107861-5.0g |
5-amino-3-bromo-1-[(thiophen-3-yl)methyl]-1,2-dihydropyridin-2-one |
1518378-06-7 | 5g |
$3189.0 | 2023-05-23 | ||
| Enamine | EN300-1107861-10.0g |
5-amino-3-bromo-1-[(thiophen-3-yl)methyl]-1,2-dihydropyridin-2-one |
1518378-06-7 | 10g |
$4729.0 | 2023-05-23 | ||
| Enamine | EN300-1107861-1g |
5-amino-3-bromo-1-[(thiophen-3-yl)methyl]-1,2-dihydropyridin-2-one |
1518378-06-7 | 95% | 1g |
$842.0 | 2023-10-27 | |
| Enamine | EN300-1107861-5g |
5-amino-3-bromo-1-[(thiophen-3-yl)methyl]-1,2-dihydropyridin-2-one |
1518378-06-7 | 95% | 5g |
$2443.0 | 2023-10-27 |
5-amino-3-bromo-1-(thiophen-3-yl)methyl-1,2-dihydropyridin-2-one Related Literature
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
Additional information on 5-amino-3-bromo-1-(thiophen-3-yl)methyl-1,2-dihydropyridin-2-one
Recent Advances in the Study of 5-amino-3-bromo-1-(thiophen-3-yl)methyl-1,2-dihydropyridin-2-one (CAS: 1518378-06-7)
The compound 5-amino-3-bromo-1-(thiophen-3-yl)methyl-1,2-dihydropyridin-2-one (CAS: 1518378-06-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an up-to-date overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.
Recent studies have highlighted the importance of this compound as a key intermediate in the synthesis of novel heterocyclic compounds with potential pharmacological properties. The presence of both amino and bromo functional groups, along with the thiophene moiety, offers a versatile scaffold for further chemical modifications. Researchers have explored its utility in the development of kinase inhibitors, antimicrobial agents, and anti-inflammatory drugs, leveraging its ability to interact with various biological targets.
One of the most notable advancements in the study of this compound is its application in the design of selective kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 5-amino-3-bromo-1-(thiophen-3-yl)methyl-1,2-dihydropyridin-2-one exhibited potent inhibitory activity against a range of kinases, including those implicated in cancer progression. The study utilized structure-activity relationship (SAR) analysis to optimize the compound's binding affinity and selectivity, paving the way for the development of next-generation kinase inhibitors.
In addition to its role in kinase inhibition, recent research has also explored the antimicrobial properties of this compound. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported that certain derivatives of 5-amino-3-bromo-1-(thiophen-3-yl)methyl-1,2-dihydropyridin-2-one displayed significant activity against multidrug-resistant bacterial strains. The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, suggesting its potential as a lead compound for the development of new antibiotics.
Another area of interest is the compound's potential anti-inflammatory effects. A 2023 preprint on bioRxiv described the synthesis of novel derivatives and their evaluation in in vitro and in vivo models of inflammation. The results indicated that these derivatives could effectively modulate key inflammatory pathways, such as the NF-κB signaling cascade, highlighting their potential as anti-inflammatory agents. Further studies are underway to elucidate the precise mechanisms of action and to optimize the compound's pharmacokinetic properties.
Despite these promising findings, challenges remain in the development of 5-amino-3-bromo-1-(thiophen-3-yl)methyl-1,2-dihydropyridin-2-one-based therapeutics. Issues such as solubility, bioavailability, and off-target effects need to be addressed through further structural optimization and formulation studies. Nevertheless, the compound's versatility and demonstrated biological activities make it a valuable candidate for continued investigation in the field of medicinal chemistry.
In conclusion, the latest research on 5-amino-3-bromo-1-(thiophen-3-yl)methyl-1,2-dihydropyridin-2-one (CAS: 1518378-06-7) underscores its potential as a multifaceted scaffold for drug discovery. Ongoing studies are expected to further expand its applications and contribute to the development of novel therapeutic agents. Researchers and industry professionals are encouraged to explore this compound's potential in their respective fields, leveraging the growing body of evidence supporting its pharmacological relevance.
1518378-06-7 (5-amino-3-bromo-1-(thiophen-3-yl)methyl-1,2-dihydropyridin-2-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)